BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal Procedures for Antifungal
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Compound of Interest

Compound Name: Antifungal agent 87

Cat. No.: B15563803

The following provides essential safety and logistical information for the proper disposal of
Antifungal Agent 87, specifically referencing the compound with CAS Number 692730-21-5.
This guidance is intended for researchers, scientists, and drug development professionals to
ensure safe handling and environmental protection.

Immediate Safety and Handling Protocols

Before beginning any disposal procedures, it is crucial to be equipped with the appropriate
personal protective equipment (PPE) and to be knowledgeable of immediate first aid measures
in case of accidental exposure.

Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles with side-shields to prevent splashes.

Hand Protection: Chemical-impermeable gloves are required.

Skin and Body Protection: Wear suitable protective clothing, such as a lab coat.

Respiratory Protection: Use a suitable respirator if there is a risk of inhaling dust or aerosols.
First Aid Measures in Case of Exposure:

o Eye Contact: Immediately rinse with pure water for at least 15 minutes and consult a doctor.
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o Skin Contact: Take off contaminated clothing immediately and wash the affected area with
soap and plenty of water. Consult a doctor.[1]

 Inhalation: Move the person to fresh air. If the person is not breathing, call for emergency
services and provide artificial respiration if possible. Seek further medical advice.[2]

 Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by
mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[1]

Step-by-Step Disposal Procedures

The primary principle for managing laboratory waste is to have a clear disposal plan before
starting any experimental work.[3]

Step 1: Waste Identification and Characterization

o Consult the Safety Data Sheet (SDS): The SDS is the primary source of information for a
specific chemical, providing details on its properties, hazards, and disposal considerations.
[3] For Antifungal Agent 87 (CAS 692730-21-5), the SDS indicates that the material can be
disposed of by a licensed chemical destruction plant or by controlled incineration with flue
gas scrubbing.[1]

o Hazard Assessment: Determine if the waste has any hazardous characteristics such as
being ignitable, corrosive, reactive, or toxic. Assess if the waste is mixed with other
hazardous materials, such as biological agents or radioactive isotopes.[3]

Step 2: Segregation and Collection

e Segregate at the Source: Never mix incompatible waste streams.[3] Keep aqueous waste
separate from organic solvent waste, and solid waste separate from liquid waste.[3]

o Use Appropriate Containers: Collect waste in suitable, closed containers.[1] The container
must be compatible with the chemical waste being stored.

o Labeling: Clearly label the waste container with "Hazardous Waste" and the specific
contents, including the name and quantity of the waste.[4]

Step 3: Storage
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Store waste containers in a designated, well-ventilated area.
Ensure containers are tightly closed.[1]
Store away from incompatible materials and sources of ignition.[1][4]

Use secondary containment to prevent spills.[4]

Step 4: Disposal

Professional Disposal: The material can be disposed of by removal to a licensed chemical
destruction plant or by controlled incineration with flue gas scrubbing.[1] Do not discharge to
sewer systems.[1]

Contact Environmental Health and Safety (EHS): Contact your institution's EHS department
or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.[4]

Packaging for Transport: Ensure the waste is packaged and labeled according to all
applicable local, state, and federal regulations before transport.

Spill or Leak Procedures

In the event of a spill or leak of Antifungal Agent 87:

Ensure Adequate Ventilation: Handle the spill in a well-ventilated area.[1]

Evacuate and Secure the Area: Keep unnecessary personnel away. Remove all sources of
ignition.[1]

Contain the Spill: Prevent further spillage or leakage if it is safe to do so. Do not let the
chemical enter drains.[1]

Absorb and Collect: For solid spills, avoid dust formation.[1] For liquid spills, dike and absorb
with an inert material, such as clay or pet litter.[2] Sweep up and place the material in a
suitable, closed container for disposal.[1][2]

Clean the Area: After collecting the spilled material, flush the area with water to dilute any
remaining residue.[2]
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Data Presentation

Parameter Information Source
Product Name Antifungal agent 87 TargetMol
CAS Number 692730-21-5 TargetMol

Licensed chemical destruction
Recommended Disposal plant or controlled incineration TargetMol
with flue gas scrubbing.[1]

Do not contaminate water,
_ _ foodstuffs, feed or seed. Do
Environmental Precautions ) TargetMol
not discharge to sewer

systems.[1]

Disposal Workflow Diagram
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Start: Antifungal Agent 87 Waste Generated

Spill or Leak Occurs

Step 1: Identify & Characterize Waste
- Consult SDS Emergency
- Assess Hazards

Follow Spill Procedures
- Ventilate & Secure
- Contain & Absorb
- Collect for disposal

i

Step 2: Segregate & Collect
- Use compatible, closed containers
- Label clearly

'

Step 3: Store Safely
- Designated, ventilated area
- Secondary containment

'

Step 4: Arrange Professional Disposal
- Contact EHS or licensed contractor

l

Waste transported for incineration
or chemical destruction

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Antifungal Agent 87.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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